Cas no 391609-56-6 (Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]-)

• Product Name: Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]-
• CAS No: 391609-56-6
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 299195
• PubChem ID: 45095519
• Update Time: 2025-04-19

Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-ethyl-N-[(3-methylphenyl)methylene]-
• Benzenamine, 4-ethyl-N-[(3-methylphenyl)methylene]- (9CI)
• N-(4-ethylphenyl)-1-(3-methylphenyl)methanimine
• (Z)-N-(4-Ethylphenyl)-1-(3-methylphenyl)methanimine
• 391609-56-6
• DTXSID90667409
• (E)-N-(4-Ethylphenyl)-1-(3-methylphenyl)methanimine

• Inchi： 1S/C16H17N/c1-3-14-7-9-16(10-8-14)17-12-15-6-4-5-13(2)11-15/h4-12H,3H2,1-2H3/b17-12+
• InChI Key： FKBPJBUMGXCRGF-SFQUDFHCSA-N
• SMILES： N(=C/C1=CC=CC(C)=C1)\C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 223.13621
• Monoisotopic Mass: 223.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 12.4A^2

Experimental Properties

• PSA: 12.36